Cas no 1784873-93-3 ((2-chloro-3,4-difluorophenyl)methanol)
(2-chloro-3,4-difluorophenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- 2-CHLORO-3,4-DIFLUOROBENZYL ALCOHOL
- (2-Chloro-3,4-difluorophenyl)methanol
- Benzenemethanol, 2-chloro-3,4-difluoro-
- CL9526
- BS-50787
- MFCD28520354
- CS-0157181
- 1784873-93-3
- (2-chloro-3,4-difluorophenyl)methanol
-
- MDL: MFCD28520354
- Inchi: 1S/C7H5ClF2O/c8-6-4(3-11)1-2-5(9)7(6)10/h1-2,11H,3H2
- InChI Key: MASVYDIBDJYTMP-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1CO)F)F
Computed Properties
- Exact Mass: 177.9996988g/mol
- Monoisotopic Mass: 177.9996988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 20.2
(2-chloro-3,4-difluorophenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WG949-200mg |
(2-chloro-3,4-difluorophenyl)methanol |
1784873-93-3 | 97% | 200mg |
297.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WG949-50mg |
(2-chloro-3,4-difluorophenyl)methanol |
1784873-93-3 | 97% | 50mg |
127.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WG949-1g |
(2-chloro-3,4-difluorophenyl)methanol |
1784873-93-3 | 97% | 1g |
1040.0CNY | 2021-07-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X17505-5g |
(2-Chloro-3,4-difluorophenyl)methanol |
1784873-93-3 | 97% | 5g |
¥2772.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X17505-250mg |
(2-Chloro-3,4-difluorophenyl)methanol |
1784873-93-3 | 97% | 250mg |
¥202.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X17505-1g |
(2-Chloro-3,4-difluorophenyl)methanol |
1784873-93-3 | 97% | 1g |
¥602.0 | 2024-07-18 | |
| eNovation Chemicals LLC | Y1251546-1g |
Benzenemethanol, 2-chloro-3,4-difluoro- |
1784873-93-3 | 97% | 1g |
$140 | 2024-06-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1227821-250mg |
(2-Chloro-3,4-difluorophenyl)methanol |
1784873-93-3 | 97% | 250mg |
¥388 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1227821-1g |
(2-Chloro-3,4-difluorophenyl)methanol |
1784873-93-3 | 97% | 1g |
¥958 | 2023-04-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1743-1G |
(2-chloro-3,4-difluorophenyl)methanol |
1784873-93-3 | 95% | 1g |
¥ 633.00 | 2023-04-14 |
(2-chloro-3,4-difluorophenyl)methanol Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on (2-chloro-3,4-difluorophenyl)methanol
Introduction to (2-chloro-3,4-difluorophenyl)methanol (CAS No. 1784873-93-3)
(2-chloro-3,4-difluorophenyl)methanol, identified by its CAS number 1784873-93-3, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of both chlorine and fluorine substituents on a benzene ring, which imparts unique electronic and steric properties. The methanol functional group at the para position relative to the chlorine substituent further enhances its reactivity and potential applications in synthetic chemistry.
The significance of 1784873-93-3 lies in its utility as a building block in the synthesis of more complex molecules. Specifically, its structure allows for further functionalization, making it a valuable intermediate in the development of novel pharmaceuticals. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring influences its reactivity, enabling diverse chemical transformations that can be tailored for specific applications.
In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity. This trend has driven extensive research into developing new methodologies for incorporating fluorine atoms into drug candidates. The compound (2-chloro-3,4-difluorophenyl)methanol exemplifies this trend, as it serves as a versatile precursor for synthesizing fluorinated derivatives with potential therapeutic benefits.
One of the most compelling aspects of CAS No. 1784873-93-3 is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in anticancer therapies. By modifying the aromatic core with fluorine and chlorine atoms, researchers can fine-tune the interactions between the compound and the active site of kinases. This approach has led to several promising candidates that are currently under investigation in clinical trials.
The synthesis of (2-chloro-3,4-difluorophenyl)methanol involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the chlorination and fluorination of a suitable precursor, followed by functional group interconversion to introduce the methanol moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and yield, ensuring that the final product meets stringent purity requirements.
Recent studies have also explored the use of computational methods to predict the properties of fluorinated compounds like 1784873-93-3. Molecular modeling techniques have been instrumental in understanding how changes in electronic distribution affect biological activity. These insights have guided experimental efforts, leading to more efficient synthetic routes and improved drug-like properties.
The pharmacokinetic profile of derivatives derived from (2-chloro-3,4-difluorophenyl)methanol is another area of active research. Fluorine atoms can influence solubility, permeability, and metabolic clearance rates, all critical factors for drug efficacy and safety. By optimizing these parameters through structural modifications, researchers aim to develop compounds with improved pharmacokinetic profiles suitable for oral administration or targeted delivery systems.
In conclusion, CAS No. 1784873-93-3, or more accurately described as (2-chloro-3,4-difluorophenyl)methanol, represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play an increasingly important role in drug discovery and development.
1784873-93-3 ((2-chloro-3,4-difluorophenyl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)